Cas no 7385-90-2 (8-Quinolinol,5,7-diiodo-2-methyl-)

8-Quinolinol,5,7-diiodo-2-methyl- structure
7385-90-2 structure
Product Name:8-Quinolinol,5,7-diiodo-2-methyl-
CAS No:7385-90-2
MF:C10H7I2NO
MW:410.977627038956
CID:575018
PubChem ID:329075
Update Time:2025-04-19

8-Quinolinol,5,7-diiodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol,5,7-diiodo-2-methyl-
    • 5,7-diiodo-2-methylquinolin-8-ol
    • 5,7-Diiod-2-methyl-8-hydroxychinolin
    • 5,7-diiodo-2-methyl-quinolin-8-ol
    • 5,7-diiodo-8-hydroxy-2-methylquinoline
    • 5,7-Dijod-2-methyl-chinolin-8-ol
    • AC1L73ZH
    • NSC310195
    • AKOS024429448
    • 7385-90-2
    • DTXSID50317034
    • NSC-310195
    • MFCD00023985
    • SY344755
    • SCHEMBL18106118
    • DS-009290
    • G64228
    • Inchi: 1S/C10H7I2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
    • InChI Key: MLLYGURMTANGMK-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C2C1=CC=C(C)N=2)O)I

Computed Properties

  • Exact Mass: 410.86081
  • Monoisotopic Mass: 410.86171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12

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